2-Azaspiro[4.5]decan-3-one

Description

2-Azaspiro[4.5]decan-3-one is a spirocyclic compound featuring a nitrogen atom within its spiro ring system. This unique structure gives it distinct chemical and physical properties, making it an interesting subject for scientific studies. It is also known as 3,3-Pentamethylene-4-butyrolactam .

The compound appears as an impurity in the synthesis of Gabapentin. It forms through intramolecular cyclization in solution, with its formation rate depending on factors such as temperature, moisture, and the presence of certain excipients. Research indicates it can be found as a metabolite in the small intestine of mice and within the nematode Nippostrongylus brasiliensis. Studies explore its potential biological activities and interactions. 2-Isobutyryl-2-azaspiro[4.5]decan-3-one is a similar compound used in pharmaceutical research .

In scientific research, 2-Azaspiro[4.5]decan-3-one serves various purposes, including as a reference standard for quantifying impurities in gabapentin products. It is also studied for its potential biological activities and interactions with biological systems, as well as its potential therapeutic applications related to gabapentin. Moreover, it sees use in the development and validation of analytical methods like quantitative nuclear magnetic resonance (qNMR) spectroscopy.

• CAS No.: 64744-50-9
• Product Name: 2-Azaspiro[4.5]decan-3-one
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 2-azaspiro[4.5]decan-3-one
• Standard InChI: InChI=1S/C9H15NO/c11-8-6-9(7-10-8)4-2-1-3-5-9/h1-7H2,(H,10,11)
• Standard InChIKey: JAWPQJDOQPSNIQ-UHFFFAOYSA-N
• SMILES: C1CCC2(CC1)CC(=O)NC2
• Canonical SMILES: C1CCC2(CC1)CC(=O)NC2
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 4,4-Pentamethylene-2-pyrrolidinone; 3-Azaspiro[4.5]decan-2-one; Gabapentin-lactam; 3,3-Pentamethylene-4-butyrolactam; 2-Azaspiro[4.5]decan-3-one; 3-Azaspiro-[4,5]decan-3-one
• PubChem Compound: 47457
• Last Modified: Aug 15 2023